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Compound of Interest

Compound Name: 3-Amino-5-methoxyphenol

Cat. No.: B2440535

This document provides an in-depth technical overview of the material safety properties of 3-
Amino-5-methoxyphenol (CAS No. 162155-27-3), tailored for professionals in research,
discovery, and drug development. Moving beyond a standard Material Safety Data Sheet
(MSDS), this guide synthesizes safety data with practical, field-proven protocols and explains
the scientific rationale behind each safety recommendation. Our objective is to empower
laboratory personnel with the knowledge to not only follow procedures but also to understand
the chemical's behavior and potential risks, thereby fostering a proactive culture of safety.

Chapter 1: Chemical Identity and Physicochemical
Profile

3-Amino-5-methoxyphenol is an aromatic amine and phenol derivative utilized in complex
organic synthesis.[1] Its dual functional groups—an amino group and a hydroxyl group on a
methoxy-substituted benzene ring—make it a versatile building block, particularly in the
development of novel pharmaceutical agents and inhibitors.[1] Understanding its fundamental
properties is the first step in a comprehensive risk assessment.
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Property Value Source
CAS Number 162155-27-3 [2]
Molecular Formula C7H9oNO:2 [2]
Molecular Weight 139.15 g/mol [2]
Physical Form Solid [2]
Boiling Point 332.0 £ 22.0 °C (Predicted)

Density 1.219 + 0.06 g/cm? (Predicted)

3-Amino-5-hydroxyanisole; 3-
Synonyms -
Hydroxy-5-methoxyaniline

Chapter 2: GHS Hazard Assessment and Synthesis

3-Amino-5-methoxyphenol is classified under the Globally Harmonized System (GHS) as a
hazardous substance. The primary concerns for researchers are its potential for harm upon
ingestion, skin contact, or inhalation, and its capacity to cause significant irritation to the skin,
eyes, and respiratory system.

GHS Classification Hazard Code Hazard Statement
Pictogram GHSO07 (Exclamation Mark)

Signal Word Warning

Acute Toxicity, Oral H302 Harmful if swallowed

Acute Toxicity, Dermal H312 Harmful in contact with skin
Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation
Acute Toxicity, Inhalation H332 Harmful if inhaled

Specific Target Organ Toxicity H335 May cause respiratory irritation
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Causality Insight: The hazard profile is characteristic of many substituted aminophenols. The
amino and hydroxyl groups can be readily oxidized, potentially forming reactive intermediates
within the body. This reactivity is the likely basis for its irritant properties and systemic toxicity.
The "harmful” (as opposed to "fatal" or "toxic") classification suggests a moderate acute toxicity,
but the risk remains significant, necessitating stringent exposure controls.

Chapter 3: Toxicological Profile and Exposure
Pathways

While specific toxicological studies on 3-Amino-5-methoxyphenol are not extensively
published, data from analogous aminophenol compounds provide critical insights. A primary
concern with aminophenols is their potential for nephrotoxicity (kidney damage).[3]

Mechanism of Toxicity (Inferred): The toxicity of related compounds like 4-aminophenol is
understood to proceed via metabolic activation. The compound is likely oxidized to a reactive
quinoneimine intermediate. This electrophilic species can then deplete cellular antioxidants,
such as glutathione, and bind covalently to cellular macromolecules (proteins, DNA), leading to
oxidative stress, mitochondrial dysfunction, and ultimately, cell death.[3] The kidney's proximal
tubules are often selectively damaged due to high metabolic activity and transport mechanisms
that concentrate the toxicant.[3]

Therefore, all handling procedures must be designed to prevent systemic absorption through
any route.
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Exposure Routes
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Caption: Potential exposure routes and target organs for 3-Amino-5-methoxyphenol.

Chapter 4: Laboratory Standard Operating
Procedures (SOPSs)

A multi-layered approach involving risk assessment, engineering controls, and personal
protective equipment (PPE) is mandatory.

Risk Assessment and Engineering Controls

Before any procedure, a formal risk assessment must be conducted. The primary engineering
control for handling this solid compound is a certified chemical fume hood.[4] This prevents
inhalation of airborne particulates.
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Select Controls:
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Caption: Pre-experiment risk assessment workflow for handling hazardous solids.

Required Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or NIOSH
(US) standards.[2] A face shield should be used if there is a significant risk of splashing or
dust generation.

Skin Protection: Wear nitrile gloves and a lab coat.[4] Contaminated clothing should be
removed immediately and washed before reuse.[4]

Respiratory Protection: If work cannot be conducted in a fume hood, a full-face respirator
with appropriate particulate filters is necessary.[2]

Step-by-Step Safe Handling Protocol

Preparation: Designate a specific area within the fume hood for the procedure. Ensure all
necessary equipment (spatulas, weigh boats, glassware) and waste containers are inside
the hood before starting.

Weighing: Tare the balance with a weigh boat. Carefully transfer the solid from its storage
container to the weigh boat using a clean spatula. Avoid any actions that could generate
dust, such as tapping or dropping the material from a height.

Transfer: If transferring to a reaction vessel containing solvent, do so slowly and carefully to
prevent splashing.
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o Post-Handling: Tightly seal the source container. Decontaminate the spatula and weigh boat
with an appropriate solvent (e.g., 70% ethanol) and dispose of them as contaminated waste.
Wipe down the work surface within the fume hood.

o Glove Removal and Hand Washing: Remove gloves using the proper technique to avoid skin
contamination and wash hands thoroughly with soap and water.

Storage and Stability Guidelines

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area
away from incompatible substances like strong oxidizing agents.[4] For long-term stability,
storage in a freezer at or below -20°C under an inert atmosphere is recommended.

e Incompatibilities: Avoid contact with strong oxidizing agents, which can lead to vigorous
reactions.

Chapter 5: Emergency Response and
Decontamination

Rapid and correct response to an exposure or spill is critical.

First-Aid Measures
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Exposure Route First Aid Procedure

Move the exposed person to fresh air at once. If
) breathing is difficult, give oxygen. If breathing
Inhalation e o
has stopped, perform artificial respiration. Seek

immediate medical attention.[4][5]

Immediately remove contaminated clothing.
) Wash the affected skin with plenty of soap and
Skin Contact ) )
water for at least 15 minutes.[5] Seek medical

attention if irritation persists.

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact )

the lower and upper eyelids.[4][5] Seek

immediate medical attention.

Do NOT induce vomiting. If the victim is
conscious and alert, rinse their mouth with water

Ingestion and give 2-4 cupfuls of water to drink.[4] Never
give anything by mouth to an unconscious

person. Seek immediate medical attention.

Accidental Release and Spill Cleanup Protocol

This protocol applies to small spills (<5g) within a laboratory setting. For larger spills, evacuate
the area and contact emergency services.

Alert Personnel: Immediately alert others in the vicinity.

« |solate and Ventilate: Ensure the spill is contained within a fume hood if possible. If not,
restrict access to the area.

o Don PPE: Wear, at a minimum, a lab coat, safety goggles, and double nitrile gloves.

» Contain and Absorb (Solid Spill): Do NOT dry sweep. Gently cover the spill with an
absorbent material (e.qg., kitty litter, sand, or a commercial spill kit powder) to avoid
generating dust.[6]
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e Dampen (Optional but Recommended): For fine powders, it can be beneficial to slightly
dampen the absorbent material with 60-70% ethanol to minimize dust generation during
cleanup.[7]

o Collect Waste: Carefully scoop the absorbed material using a plastic spatula or scoop and
place it into a labeled, sealable hazardous waste container.[6]

o Decontaminate Area: Wipe the spill area with a cloth dampened with soap and water.[7]
Place all cleaning materials (gloves, cloths, etc.) into the hazardous waste container.

o Dispose: Seal and label the container as "Hazardous Waste: 3-Amino-5-methoxyphenol
spill debris." Arrange for disposal through your institution's environmental health and safety
office.[8]

Fire-Fighting Strategy

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), or alcohol-resistant
foam.[2] A water spray can be used to cool fire-exposed containers.

e Specific Hazards: During a fire, irritating and highly toxic gases, including nitrogen oxides
(NOx) and carbon oxides (CO, COz), may be generated by thermal decomposition.[4]

» Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[4]

Chapter 6: Disposal and Environmental
Considerations

All waste containing 3-Amino-5-methoxyphenol, including unused product and cleanup
debris, must be treated as hazardous waste.[8] It should be placed in a clearly labeled, sealed
container and disposed of through a licensed hazardous waste disposal company, in
accordance with all local, state, and federal regulations. Do not allow the material to enter
drains or waterways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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